Hexafluorothioacetone

• CAS No.: 1490-33-1
• Molecular Formula: C3F6S
• Molecular Weight: 182.09 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexafluoropropane-2-thione
• InChI: InChI=1S/C3F6S/c4-2(5,6)1(10)3(7,8)9
• InChI Key: DBNMHLDZMPEZCX-UHFFFAOYSA-N
• SMILES: C(=S)(C(F)(F)F)C(F)(F)F

Description

Hexafluorothioacetone is a useful research compound. Its molecular formula is C3F6S and its molecular weight is 182.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 500 mL flask as described in Example II was charged 48 g (1.50 mole) of sulfur, 5 g (0.086 mole) anh. KF and 200 mL of dimethyl sulfoxide. Hexafluoropropene (133 g, 0.89 mole) was reacted over a 6 hour period at 55° C. to give 104 g (0.275 mole) of crude hexafluorothioacetone dimer for a 62% conversion and yield.

Synthesis routes and methods II

Procedure details

Into a 500 mL flask as described in Example II was charged 32 g (1.0 mole) sulfur, 22 g (0.38 mole) of anhydrous KF and 200 mL tetramethylene sulfone. The mixture was heated to 45°-65° C. and 60 g (0.40 mole) of hexafluoropropene was fed to the reaction mixture over a 3 hour period. There was recovered 60 g (0.40 mole) of unreacted hexafluoropropene in the dry-ice-acetone trap indicating that no reaction with sulfur had taken place. No hexafluorothioacetone dimer was isolated from the reaction mixture.